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Compound of Interest

Compound Name: 1-Benzyl-3-pyrrolidinol

Cat. No.: B1218477 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This document provides critical safety and logistical

information for the handling of 1-Benzyl-3-pyrrolidinol, a common intermediate in

pharmaceutical synthesis. Adherence to these guidelines is essential for maintaining a safe

laboratory environment and ensuring the integrity of your research.

Personal Protective Equipment (PPE)
When handling 1-Benzyl-3-pyrrolidinol, appropriate personal protective equipment is

mandatory to prevent exposure. The following table summarizes the recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved chemical

safety goggles.[1] A face shield

may be required for splash

hazards.

Protects against eye irritation

or serious eye damage from

splashes or vapors.[2][3][4]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Nitrile rubber).[5] Gloves must

be inspected prior to use and

disposed of properly after

handling.[1]

Prevents skin contact, which

can cause skin irritation or

allergic reactions.[1][2][3][4]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

An apron (e.g., P.V.C.) is also

recommended.[5]

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., type ABEK) should

be used.[2][3][6]

Prevents respiratory tract

irritation from inhalation of

vapors or mists.[2][3][4]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of accidental exposure. The following

table outlines the necessary steps.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[2][3][7]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of soap and water for at

least 15 minutes.[2][3][8] Seek medical attention

if skin irritation occurs or persists.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][3][7] Remove

contact lenses if present and easy to do.[2][3][7]

Seek immediate medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][7]

Handling, Storage, and Disposal Plan
Proper operational procedures are essential for the safe use and disposal of 1-Benzyl-3-
pyrrolidinol.

Handling:

Avoid contact with skin, eyes, and clothing.[2][3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[2][3]

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the laboratory.[5]

Storage:
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Keep container tightly closed in a dry, cool, and well-ventilated place.[2][3][6]

Store locked up.[2][3]

Incompatible with strong oxidizing agents.[2][3]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][3]

Do not allow product to enter drains.[3]

Accidental Release Measures
In the event of a spill, follow these procedures:

Minor Spill: Absorb with inert material (e.g., sand, earth, vermiculite) and place in a suitable,

labeled container for disposal.[2][5]

Major Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Prevent further leakage or spillage if safe to do so. Contain the spill and collect with non-

combustible absorbent material.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment, such as water spray, alcohol-resistant

foam, dry chemical, or carbon dioxide.[5]

Specific Hazards: May emit toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides.[2][3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][3]

Physical and Chemical Properties
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Property Value

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol [6][9]

Appearance Liquid[6][9]

Boiling Point 115 °C at 0.8 mmHg[6]; 116 °C at 0.9 mmHg[9]

Density 1.07 g/mL at 25 °C[6][9]

Flash Point 113 °C (235.4 °F) - closed cup[6][9]

Refractive Index n20/D 1.548[6][9]

Storage Temperature 2-8°C[6][9]

Safety Workflow
The following diagram illustrates the logical workflow for safely handling 1-Benzyl-3-
pyrrolidinol.
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Start: Assess Risks

Gather Required PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

Preparation

Prepare Work Area:
- Ensure good ventilation

- Locate safety shower and eyewash

Handle 1-Benzyl-3-pyrrolidinol

Execution

Spill or Exposure Occurs

Incident

Store Chemical Properly

No Incident

Follow First Aid Procedures

Exposure

Execute Spill Cleanup Protocol

Spill

End of Procedure

Dispose of Waste Correctly

Completion

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Benzyl-3-pyrrolidinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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